1-((2-(2-Chlorophenyl)-4-methylthiazol-5-yl)methyl)-3-(4-fluorobenzyl)urea

• IUPAC Name: 1-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-3-[(4-fluorophenyl)methyl]urea
• InChI: InChI=1S/C19H17ClFN3OS/c1-12-17(26-18(24-12)15-4-2-3-5-16(15)20)11-23-19(25)22-10-13-6-8-14(21)9-7-13/h2-9H,10-11H2,1H3,(H2,22,23,25)
• InChI Key: CITVHIFYWKEZES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2Cl)CNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H17ClFN3OS
• Molecular Weight: 389.9 g/mol
• CAS No.: 1421522-04-4

Description

1-((2-(2-Chlorophenyl)-4-methylthiazol-5-yl)methyl)-3-(4-fluorobenzyl)urea is a useful research compound. Its molecular formula is C19H17ClFN3OS and its molecular weight is 389.87. The purity is usually 95%.
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Scientific Research Applications

Radiochemical Synthesis

1-((2-(2-Chlorophenyl)-4-methylthiazol-5-yl)methyl)-3-(4-fluorobenzyl)urea and its derivatives have been utilized in radiochemical syntheses. For instance, a potent nonpeptide CCR1 antagonist with a structure similar to the compound of interest was labeled with 18F for potential application in PET imaging. The synthesis involved a module-assisted two-step one-pot procedure, demonstrating the compound's utility in radiochemical applications and its potential role in imaging studies (Mäding et al., 2006).

Antitumor Activity

Derivatives of the compound have shown promise in biological evaluations. Notably, novel thiazolyl urea derivatives, synthesized through specific reactions, exhibited promising antitumor activities. The structural complexity of these derivatives highlights their potential in medicinal chemistry, particularly in the development of anticancer agents (Ling et al., 2008).

Drug Metabolism and Pharmacokinetics Studies

The compound and its analogs have been used in studies related to drug metabolism and pharmacokinetics. For instance, a stable deuterium-labeled version of AR-A014418, a compound with a similar structure, was synthesized for use as an internal standard in LC–MS analysis, highlighting its relevance in pharmacokinetic studies and drug analysis (Liang et al., 2020).

Structural Analysis and Material Science

The compound's derivatives have been analyzed for their structural properties. For example, the crystal structure of flufenoxuron, a benzoylurea pesticide with a similar structure, was determined, shedding light on its molecular geometry and intermolecular interactions. Such studies are crucial for understanding the physical properties and potential applications of these compounds in material science (Jeon et al., 2014).